molecular formula C10H11IO3 B3184756 3-Iodo-4-propoxybenzoic acid CAS No. 1131588-12-9

3-Iodo-4-propoxybenzoic acid

Cat. No.: B3184756
CAS No.: 1131588-12-9
M. Wt: 306.10
InChI Key: KQOAAPWZYXXRLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Iodo-4-propoxybenzoic acid is a useful research compound. Its molecular formula is C10H11IO3 and its molecular weight is 306.10. The purity is usually 95%.
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Properties

CAS No.

1131588-12-9

Molecular Formula

C10H11IO3

Molecular Weight

306.10

IUPAC Name

3-iodo-4-propoxybenzoic acid

InChI

InChI=1S/C10H11IO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13)

InChI Key

KQOAAPWZYXXRLW-UHFFFAOYSA-N

SMILES

CCCOC1=C(C=C(C=C1)C(=O)O)I

Canonical SMILES

CCCOC1=C(C=C(C=C1)C(=O)O)I

Key on ui other cas no.

1131588-12-9

Origin of Product

United States

Synthesis routes and methods

Procedure details

When the product of Step B was substituted for propyl 3,4-dipropoxybenzoate in Example 43, Step B, the identical process afforded the title compound in 94%, as creamy solid. 1H-NMR (CDCl3) 1.04-1.15 (m, 3H); 1.83-1.94 (m, 2H); 3.99-4.08 (m, 2H); 6.8 (d, 1H, J=6 Hz); 8.04 (dd, 1H, J=3, 6 Hz); 8.5 (d, 1H, J=3 Hz).
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product
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propyl 3,4-dipropoxybenzoate
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Reaction Step Two

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